Cas no 1250850-96-4 (2-2-(dimethylamino)ethoxypyridine-4-carbonitrile)

• Product Name: 2-2-(dimethylamino)ethoxypyridine-4-carbonitrile
• CAS No: 1250850-96-4
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 4581776
• PubChem ID: 61102091
• Update Time: 2025-05-26

2-2-(dimethylamino)ethoxypyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Dimethylamino-ethoxy)-isonicotinonitrile
• 2-[2-(dimethylamino)ethoxy]pyridine-4-carbonitrile
• 2-2-(dimethylamino)ethoxypyridine-4-carbonitrile

• Inchi： 1S/C10H13N3O/c1-13(2)5-6-14-10-7-9(8-11)3-4-12-10/h3-4,7H,5-6H2,1-2H3
• InChI Key： RDQNCXDGOXHSHQ-UHFFFAOYSA-N
• SMILES： C1(OCCN(C)C)=NC=CC(C#N)=C1

Additional information on 2-2-(dimethylamino)ethoxypyridine-4-carbonitrile

2-2-(Dimethylamino)ethoxypyridine-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 1250850-96-4, known as 2-2-(dimethylamino)ethoxypyridine-4-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyridine ring with a cyano group and a dimethylaminoethoxy substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Pyridine derivatives have long been studied for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The presence of the cyano group (cyano group) in this compound further enhances its reactivity, making it a promising candidate for use in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted the potential of dimethylaminoethoxy-substituted pyridines in catalytic processes, where they serve as efficient ligands or catalysts in asymmetric synthesis.

The synthesis of 2-2-(dimethylamino)ethoxypyridine-4-carbonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by the introduction of the dimethylaminoethoxy group and the cyano group at specific positions on the ring. The precise control of reaction conditions is crucial to ensure high yields and purity. Researchers have explored various methodologies, including nucleophilic substitution, coupling reactions, and organocatalytic approaches, to optimize the synthesis of this compound.

One of the most intriguing aspects of this compound is its electronic properties. The dimethylamino group acts as an electron-donating substituent, while the cyano group is electron-withdrawing. This creates a unique balance of electronic effects that can be exploited in designing new materials for electronics and optoelectronics. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 2-2-(dimethylamino)ethoxypyridine-4-carbonitrile, providing deeper insights into its potential applications.

In terms of applications, dimethylaminoethoxy-substituted pyridines have shown promise in the development of new drug delivery systems. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for use in targeted drug delivery and imaging agents. Additionally, its compatibility with biological systems has been tested in preliminary studies, suggesting its potential use in pharmacology.

The study of pyridine derivatives has also extended into the realm of environmental chemistry. Researchers have investigated the biodegradability and environmental impact of 2-2-(dimethylamino)ethoxypyridine-4-carbonitrile, with findings indicating that it exhibits low toxicity to aquatic organisms under controlled conditions. This makes it a safer alternative to some traditional chemicals used in industrial processes.

Looking ahead, the continued exploration of dimethylaminoethoxy-substituted pyridines is expected to unlock new possibilities in material science and biotechnology. Collaborative efforts between chemists, biologists, and engineers are paving the way for innovative applications that were previously unimaginable. As research progresses, 2-2-(dimethylamino)ethoxypyridine-4-carbonitrile stands as a testament to the boundless potential of organic chemistry in shaping our future.